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Compound of Interest

2-Morpholino-5-
Compound Name:
(trifluoromethyl)aniline

Cat. No.: B181817

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the chemical compound 2-Morpholino-
5-(trifluoromethyl)aniline, a fluorinated aromatic amine that serves as a versatile building
block in medicinal chemistry and materials science. Its unique structural features, combining a
morpholine moiety and a trifluoromethyl group, make it a compound of interest for the synthesis
of novel molecules with potential biological activity.

Core Chemical Properties

The fundamental molecular attributes of 2-Morpholino-5-(trifluoromethyl)aniline are
summarized below. These data are crucial for stoichiometric calculations, analytical
characterization, and the design of synthetic routes.
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Property Value
Molecular Formula C11H13F3N20[1][2]
Molecular Weight 246.23 g/mol [2][3][4]
CAS Number 784-57-6[1][2][3]
2-(4-morpholinyl)-5-
IUPAC Name (trfﬂuororr:lethyls)/ghenylamine[3]
Synonym(s) 2-(Morpholin-4-yl)-5-(trifluoromethyl)aniline
Physical Form Solid[3][4]
Purity Typically =297%[3][4]

Experimental Protocols and Applications

Detailed experimental protocols are highly specific to the intended application of 2-
Morpholino-5-(trifluoromethyl)aniline. As a chemical intermediate, its use is dictated by the
reaction scheme in which it is employed. Common applications involve its use as a precursor in
the synthesis of:

e Pharmaceuticals: The trifluoromethyl group is a common feature in many modern drugs,
enhancing metabolic stability and lipophilicity. The aniline and morpholine functional groups
provide reactive sites for further chemical modification to create complex drug candidates.

o Agrochemicals: Similar to pharmaceuticals, the introduction of a trifluoromethyl group can
impart desirable properties to pesticides and herbicides.

o Advanced Materials: The aromatic and heterocyclic nature of the molecule makes it a
candidate for the synthesis of specialty polymers and dyes.

A generalized experimental workflow for a typical nucleophilic aromatic substitution reaction
using this compound is outlined below.
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Caption: Generalized workflow for a chemical synthesis using 2-Morpholino-5-
(trifluoromethyl)aniline.

Signaling Pathways

As a chemical building block, 2-Morpholino-5-(trifluoromethyl)aniline itself is not directly
associated with specific biological signaling pathways. Its role in modulating such pathways
would be determined by the final molecule it is incorporated into. The logical relationship for its
potential impact on a hypothetical signaling pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Morpholino-5-
(trifluoromethyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181817#2-morpholino-5-trifluoromethyl-aniline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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